Cas no 117731-86-9 (2-(2-Ethenoxyethoxy)ethanol;4-methylbenzenesulfonic acid)

• Product Name: 2-(2-Ethenoxyethoxy)ethanol;4-methylbenzenesulfonic acid
• CAS No: 117731-86-9
• MF: C₁₃H₂₀O₆S
• MW: 304.359303474426
• CID: 2615497
• Update Time: 2025-10-25

2-(2-Ethenoxyethoxy)ethanol;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethenoxyethoxy)ethanol,4-methylbenzenesulfonic acid
• Ethanol, 2-[2-(ethenyloxy)ethoxy]-, 4-methylbenzenesulfonate
• 4-Methylbenzene-1-sulfonic acid--2-[2-(ethenyloxy)ethoxy]ethan-1-ol (1/1)
• 2-(2-Ethenoxyethoxy)ethanol;4-methylbenzenesulfonic acid

• Inchi： 1S/C7H8O3S.C6H12O3/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-8-5-6-9-4-3-7/h2-5H,1H3,(H,8,9,10);2,7H,1,3-6H2
• InChI Key： LNMGDAPYQZTCAF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CCO)CCOC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 270
• Topological Polar Surface Area: 101

Additional information on 2-(2-Ethenoxyethoxy)ethanol;4-methylbenzenesulfonic acid

Comprehensive Overview of 2-(2-Ethenoxyethoxy)ethanol and 4-methylbenzenesulfonic acid (CAS No. 117731-86-9)

2-(2-Ethenoxyethoxy)ethanol, often referred to as a glycol ether derivative, is a versatile chemical compound widely used in industrial and laboratory applications. Its unique molecular structure, combining an ethylene oxide chain with an alcohol functional group, makes it an excellent solvent for resins, paints, and coatings. Meanwhile, 4-methylbenzenesulfonic acid (also known as p-toluenesulfonic acid or PTSA) is a strong organic acid frequently employed as a catalyst in esterification and polymerization reactions. Together, these compounds play critical roles in sectors ranging from pharmaceuticals to adhesives, aligning with growing interest in sustainable and high-performance chemical solutions.

In recent years, the demand for eco-friendly solvents and efficient catalysts has surged, driven by global trends toward green chemistry and reduced environmental impact. 2-(2-Ethenoxyethoxy)ethanol is often highlighted in discussions about low-VOC (volatile organic compound) formulations, a hot topic among manufacturers seeking compliance with stringent environmental regulations. Similarly, 4-methylbenzenesulfonic acid is gaining attention for its recyclability and role in biodegradable polymer synthesis, addressing frequent search queries like "non-toxic acid catalysts" or "sustainable chemical processes."

The synergy between these compounds is evident in applications such as inkjet printing and electronic material production, where 2-(2-Ethenoxyethoxy)ethanol acts as a carrier solvent while 4-methylbenzenesulfonic acid facilitates cross-linking reactions. Researchers and engineers frequently explore their combined use in high-purity formulations, a niche yet rapidly expanding market. Analytical techniques like HPLC and GC-MS are commonly employed to assess their purity, reflecting the industry's focus on precision and quality control.

From a safety perspective, both compounds are subject to rigorous handling guidelines, though they are not classified as hazardous under standard conditions. Users often search for "compatibility of glycol ethers with plastics" or "storage conditions for sulfonic acids," underscoring the need for clear technical documentation. Proper storage in HDPE containers and avoidance of prolonged exposure to moisture are recommended best practices for 4-methylbenzenesulfonic acid, while 2-(2-Ethenoxyethoxy)ethanol requires ventilation due to its moderate volatility.

Innovations in green chemistry continue to shape the applications of these compounds. For instance, 2-(2-Ethenoxyethoxy)ethanol is being tested as a bio-based solvent in agricultural formulations, responding to searches like "plant-derived coating additives." Concurrently, modified versions of 4-methylbenzenesulfonic acid are explored for water treatment processes, tapping into the rising demand for efficient and scalable solutions in wastewater management. These developments align with broader industry shifts toward circular economy principles.

In conclusion, the combination of 2-(2-Ethenoxyethoxy)ethanol and 4-methylbenzenesulfonic acid (CAS No. 117731-86-9) represents a compelling case study in functional chemistry. Their adaptability to evolving regulatory and environmental standards ensures sustained relevance across multiple industries. As research progresses, these compounds are likely to feature prominently in discussions about next-generation materials and sustainable industrial practices, making them indispensable tools for modern chemists and engineers.